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Compound of Interest

Compound Name: Captan-d6

Cat. No.: B15565400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of Captan-d6, a deuterated

internal standard of the fungicide Captan, in various organic solvents. Due to the limited

availability of specific quantitative solubility data for the deuterated form, this guide leverages

the extensive data available for its non-deuterated counterpart, Captan. The solubility

characteristics of Captan-d6 in organic solvents are expected to be nearly identical to those of

Captan, as isotopic labeling with deuterium typically has a negligible effect on solubility in these

media.

Core Solubility Principles
The solubility of a compound is governed by the principle of "like dissolves like," where

substances with similar polarities tend to be miscible. Captan, and by extension Captan-d6, is

a relatively nonpolar molecule. This characteristic suggests a higher solubility in nonpolar

organic solvents and lower solubility in polar solvents. Factors such as the specific solvent,

temperature, and the presence of impurities can influence the precise solubility.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for Captan in a range

of organic solvents. This data serves as a robust proxy for the solubility of Captan-d6.
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Organic Solvent Solubility Temperature (°C)

Acetone 21 g/L[1] 25

21 g/kg[2][3] 26

Chloroform 70 g/L[1] 25

7.78 g/100 mL[2][3] 26

Cyclohexanone 23 g/L[1] 25

23 g/kg[2][3] 26

4.96 g/100 mL[3] 26

Xylene 20 g/L[1] 25

20 g/kg[2][3] 26

9 g/kg[2] -

Isopropanol 1.7 g/L[1] 25

1.7 g/kg[2][3] 26

Acetonitrile 31 g/kg[2] -

Ethyl Acetate 25 g/kg[2] -

Benzene 2.13 g/100 mL[2][3] 26

Toluene 0.69 g/100 mL[2][3] 26

Heptane 0.04 g/100 mL[2][3] 26

Ethanol 0.29 g/100 mL[2][3] 26

Ether 0.25 g/100 mL[2][3] 26

Tetrachloroethane 8.15 g/100 mL[2][3] 26

Dioxane 4.70 g/100 mL[2][3] 26

Hexane 4000 mg/L[4] 20

DMSO 30 mg/mL[5] -
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Qualitative Solubility:

Chloroform: Slightly soluble[6]

Methanol: Slightly soluble[6]

Ethylene Dichloride: Slightly soluble[7]

Experimental Protocols for Solubility Determination
Standardized methods, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD) and the U.S. Environmental Protection Agency (EPA), are crucial for

obtaining reliable and reproducible solubility data. The following are generalized protocols

based on these guidelines.

OECD Guideline 105: Water Solubility (Adapted for
Organic Solvents)
While originally designed for water solubility, the principles of OECD Guideline 105 can be

adapted for organic solvents. The two primary methods are the Flask Method and the Column

Elution Method.

1. Flask Method (for solubilities > 10 mg/L):

Principle: A supersaturated solution of the solute in the solvent is prepared and allowed to

equilibrate. The concentration of the solute in the saturated solution is then determined

analytically.

Apparatus:

Constant temperature bath

Mechanical shaker or magnetic stirrer

Centrifuge (if necessary)

Analytical instrumentation (e.g., HPLC, GC, UV-Vis spectrophotometer)
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Procedure:

Add an excess amount of Captan-d6 to a known volume of the organic solvent in a flask.

Agitate the mixture in a constant temperature bath to facilitate dissolution and reach

equilibrium. The time required for equilibration should be determined experimentally.

After equilibration, cease agitation and allow the solution to stand, permitting undissolved

particles to settle.

If necessary, centrifuge or filter the solution to remove any suspended particles.

Carefully extract an aliquot of the clear supernatant.

Determine the concentration of Captan-d6 in the aliquot using a validated analytical

method.

2. Column Elution Method (for solubilities < 10 mg/L):

Principle: The solvent is passed through a column packed with an inert support material

coated with the test substance. The concentration of the substance in the eluate is monitored

until it becomes constant, indicating saturation.

Apparatus:

Column with a temperature jacket

Solvent reservoir and pump

Inert support material (e.g., glass beads, silica)

Analytical instrumentation

Procedure:

Coat the inert support material with an excess of Captan-d6.

Pack a column with the coated support material.
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Pump the organic solvent through the column at a low, constant flow rate.

Collect fractions of the eluate at regular intervals.

Analyze the concentration of Captan-d6 in each fraction.

The solubility is determined from the plateau of the concentration curve.

EPA Product Properties Test Guidelines (OPPTS
830.7840)
These guidelines are similar to the OECD methods and provide detailed procedures for

determining the solubility of pesticides and toxic substances. They emphasize the importance

of using pure substances and maintaining a constant temperature.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for determining

the solubility of Captan-d6.

Preparation Equilibration Separation Analysis

Start Add excess Captan-d6
to known volume of solvent

Agitate at
constant temperature

Allow undissolved
particles to settle Centrifuge or Filter Extract clear supernatant Determine concentration

(e.g., HPLC, GC) End

Click to download full resolution via product page

Caption: Workflow for the Flask Method of solubility determination.

Preparation Elution Analysis Determination

Start Coat inert support
with Captan-d6

Pack column with
coated support

Pump solvent through
column at constant rate Collect eluate fractions Analyze concentration

of each fraction
Plot concentration
vs. time/volume

Determine solubility
from plateau End
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Caption: Workflow for the Column Elution Method of solubility determination.

Conclusion
This technical guide provides a thorough overview of the solubility of Captan-d6 in organic

solvents, primarily based on the extensive data available for its non-deuterated form, Captan.

The tabulated quantitative data offers a valuable resource for researchers in selecting

appropriate solvents for stock solution preparation, analytical method development, and

formulation studies. The detailed experimental protocols and workflow diagrams provide a clear

framework for conducting accurate and reliable solubility measurements in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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